Cas no 833-20-5 (Carbamothioic acid,N,N-dimethyl-, O-(2-nitrophenyl) ester)
833-20-5 structure
Product Name:Carbamothioic acid,N,N-dimethyl-, O-(2-nitrophenyl) ester
CAS No:833-20-5
MF:C9H10N2O3S
MW:226.252300739288
CID:730335
PubChem ID:299072
Update Time:2025-04-19
Carbamothioic acid,N,N-dimethyl-, O-(2-nitrophenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid,N,N-dimethyl-, O-(2-nitrophenyl) ester
- O-(2-nitrophenyl) N,N-dimethylcarbamothioate
- 833-20-5
- NSC171516
- DTXSID00305724
- NSC-171516
-
- Inchi: 1S/C9H10N2O3S/c1-10(2)9(15)14-8-6-4-3-5-7(8)11(12)13/h3-6H,1-2H3
- InChI Key: QOCIFGBOWJADLR-UHFFFAOYSA-N
- SMILES: S=C(N(C)C)OC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 226.04121336g/mol
- Monoisotopic Mass: 226.04121336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 90.4Ų
Carbamothioic acid,N,N-dimethyl-, O-(2-nitrophenyl) ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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